Cas no 1351633-48-1 (2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1351633-48-1
• MF: C₂₁H₁₆FN₃O₄
• MW: 393.367848396301
• CID: 6612062
• PubChem ID: 71781027
• Update Time: 2025-10-24

2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide
• 2-(2-fluorophenoxy)-N-{5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• 1351633-48-1
• 2-(2-fluorophenoxy)-N-[5-(naphthalen-1-yloxymethyl)-1,3,4-oxadiazol-2-yl]acetamide
• VU0520238-1
• F5773-4879
• AKOS024518286
• 2-(2-fluorophenoxy)-N-(5-((naphthalen-1-yloxy)methyl)-1,3,4-oxadiazol-2-yl)acetamide

• Inchi： 1S/C21H16FN3O4/c22-16-9-3-4-10-18(16)27-12-19(26)23-21-25-24-20(29-21)13-28-17-11-5-7-14-6-1-2-8-15(14)17/h1-11H,12-13H2,(H,23,25,26)
• InChI Key： NWQFIJURAKXEOF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NC1=NN=C(COC2=CC=CC3=CC=CC=C32)O1)=O

Computed Properties

• Exact Mass: 393.11248416g/mol
• Monoisotopic Mass: 393.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide

Comprehensive Analysis of 2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide (CAS No. 1351633-48-1)

The compound 2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide (CAS No. 1351633-48-1) is a structurally unique molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its intricate design combines a fluorophenoxy moiety with a naphthalen-1-yloxy group linked to a 1,3,4-oxadiazole core, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics with high specificity has surged, driven by advancements in precision medicine. This compound’s molecular scaffold offers versatility for structural optimization, a feature highly sought after in drug development pipelines. Its fluorinated aromatic component enhances metabolic stability, while the oxadiazole ring contributes to its binding affinity—a combination frequently explored in cancer research and neurodegenerative disease studies. These attributes make it a subject of interest in academic and industrial labs worldwide.

The synthesis of CAS No. 1351633-48-1 involves multi-step organic reactions, including amide coupling and heterocycle formation, which are critical topics in modern organic synthesis methodologies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing its purity and confirming its structure. These methods are frequently searched by chemists aiming to replicate or modify such compounds, reflecting the compound’s relevance in method development discussions.

From a commercial perspective, 2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide is available through specialized chemical suppliers catering to pharmaceutical intermediates markets. Its pricing and availability often depend on scale, with bulk purchases attracting research institutions and biotech startups. The compound’s patent status and intellectual property landscape are also key considerations for developers, as these factors influence its adoption in preclinical studies.

Environmental and safety profiles of this compound are rigorously evaluated to comply with REACH and other regulatory frameworks. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are recommended during lab work. This aligns with growing public interest in green chemistry and sustainable practices, which dominate contemporary scientific discourse.

Future research directions for CAS No. 1351633-48-1 may include structure-activity relationship (SAR) studies to refine its biological efficacy, or explorations into its drug delivery mechanisms. As computational chemistry tools like molecular docking become more accessible, virtual screening of derivatives could accelerate its development. Such approaches resonate with the rise of AI-driven drug discovery, a hot topic in both scientific literature and public media.

In summary, 2-(2-fluorophenoxy)-N-{5-(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-yl}acetamide represents a compelling case study at the intersection of medicinal chemistry and material science. Its multifaceted applications and adaptable structure ensure its continued relevance in answering pressing questions about disease mechanisms and therapeutic innovation.